molecular formula C15H21ClN4O2 B6233156 N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride CAS No. 2751603-35-5

N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride

Cat. No. B6233156
CAS RN: 2751603-35-5
M. Wt: 324.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride is a useful research compound. Its molecular formula is C15H21ClN4O2 and its molecular weight is 324.8. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride involves the protection of the benzodiazole ring, followed by the addition of a piperidine ring and the deprotection of the benzodiazole ring. The final step involves the addition of an acetyl group to the piperidine ring.", "Starting Materials": [ "4-(hydroxymethyl)-1H-1,3-benzodiazole", "piperidine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "ethyl acetate" ], "Reaction": [ "Protect the benzodiazole ring by reacting 4-(hydroxymethyl)-1H-1,3-benzodiazole with acetic anhydride in the presence of hydrochloric acid to obtain N-acetyl-4-(hydroxymethyl)-1H-1,3-benzodiazole.", "Add a piperidine ring to the protected benzodiazole ring by reacting N-acetyl-4-(hydroxymethyl)-1H-1,3-benzodiazole with piperidine in the presence of sodium hydroxide to obtain N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide.", "Deprotect the benzodiazole ring by reacting N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide with hydrochloric acid in methanol to obtain N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride.", "Add an acetyl group to the piperidine ring by reacting N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride with acetic anhydride in the presence of sodium hydroxide and diethyl ether to obtain N-[(3S,4R)-3-[4-(hydroxymethyl)-1H-1,3-benzodiazol-2-yl]piperidin-4-yl]acetamide hydrochloride." ] }

CAS RN

2751603-35-5

Molecular Formula

C15H21ClN4O2

Molecular Weight

324.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.